3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde
Overview
Description
“3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde” is a chemical compound with the empirical formula C12H7F3OS . It is part of a class of compounds known as thiophene derivatives .
Molecular Structure Analysis
The molecular weight of “3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde” is 256.24 . The InChI code for this compound is provided in some resources , which can be used to generate its molecular structure.Chemical Reactions Analysis
While specific chemical reactions involving “3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde” are not available, thiophene derivatives are known to undergo a variety of reactions. For example, they can participate in Knoevenagel condensations .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde” are not extensively documented. It is known to be a solid .Scientific Research Applications
Organic Synthesis and Medicinal Chemistry
Thiophene derivatives, including 3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde, serve as valuable building blocks in organic synthesis. Researchers utilize them to create more complex molecules with specific properties. In medicinal chemistry, these compounds play a crucial role in designing novel drugs. For instance, suprofen, a nonsteroidal anti-inflammatory drug, contains a 2-substituted thiophene framework .
Material Science and Organic Electronics
Thiophene-based molecules contribute significantly to material science. They are employed as corrosion inhibitors due to their unique properties. Additionally, they play a pivotal role in the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs). The thiophene ring system enhances the performance of these electronic materials .
Other Applications
Beyond the mentioned fields, researchers continue to explore novel applications for thiophene derivatives, including 3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde. These applications span diverse areas such as materials science, catalysis, and bioorganic chemistry.
Safety and Hazards
The safety data sheet for a similar compound, “Methyl 4-phenyl-5-(trifluoromethyl)thiophene-2-carboxylate”, indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . It’s important to handle “3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde” with appropriate safety measures.
Future Directions
Thiophene derivatives, including “3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde”, continue to be a subject of interest in various fields such as medicinal chemistry, material science, and organic semiconductors . Future research may focus on exploring their potential applications and improving their synthesis methods.
Mechanism of Action
Target of Action
The primary targets of 3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde Thiophene derivatives, which include this compound, are known to exhibit a variety of biological effects . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Mode of Action
The specific mode of action of 3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde Thiophene derivatives are known to interact with their targets in various ways, leading to a range of biological effects .
Biochemical Pathways
The biochemical pathways affected by 3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde Thiophene derivatives are known to affect various biochemical pathways, leading to a range of downstream effects .
Result of Action
The molecular and cellular effects of 3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde Thiophene derivatives are known to have various pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
properties
IUPAC Name |
3-methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3OS/c1-4-2-6(7(8,9)10)12-5(4)3-11/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPWGTEFUZKDPEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1)C(F)(F)F)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-5-(trifluoromethyl)thiophene-2-carbaldehyde | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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